4-(3-Methylsulfanylphenyl)oxan-4-ol

• IUPAC Name: 4-(3-methylsulfanylphenyl)oxan-4-ol
• InChI: InChI=1S/C12H16O2S/c1-15-11-4-2-3-10(9-11)12(13)5-7-14-8-6-12/h2-4,9,13H,5-8H2,1H3
• InChI Key: IWSZXWRHMPYYPG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C2(CCOCC2)O
• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol

Description

4-(3-Methylsulfanylphenyl)oxan-4-ol is a substituted tetrahydropyran derivative featuring a methylsulfanylphenyl group at the 4-position of the oxane (tetrahydropyran) ring.

Preparation Methods

The preparation methods for 4-(3-Methylsulfanylphenyl)oxan-4-ol involve various synthetic routes and reaction conditions. These methods are designed to ensure the efficient and high-yield production of the compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

4-(3-Methylsulfanylphenyl)oxan-4-ol undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions include various derivatives that can be used in further chemical synthesis or applications.

Scientific Research Applications

4-(3-Methylsulfanylphenyl)oxan-4-ol has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, it could be investigated for its potential therapeutic effects. In industry, it may be used in the production of various chemical products.

Mechanism of Action

The mechanism of action of 4-(3-Methylsulfanylphenyl)oxan-4-ol involves its interaction with specific molecular targets and pathways These interactions can lead to various biological effects, depending on the context in which the compound is used

Comparison with Similar Compounds

Table 1: Comparative Analysis of Oxan-4-ol Derivatives

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Applications/Properties	Purity (if reported)
3-Fluoro-5-[4-(methylsulfanyl)oxan-4-yl]phenol (Analog 1)	Fluorophenol, methylsulfanyl group	C₁₂H₁₅FO₂S	242.31	139368-13-1	Pharmacological research, intermediates	Not specified
[4-(3-Methanesulfonylpropyl)oxan-4-yl]methanol (Analog 2)	Methanol, methanesulfonylpropyl group	C₁₀H₂₀O₄S	236.33	1485855-32-0	Synthetic intermediates, fine chemicals	Not specified
4-(Oxiran-2-yl)oxan-4-ol (Analog 3)	Epoxide (oxiran) substituent	C₇H₁₂O₃	144.17	CID 132327703	Reactive intermediates, polymer chemistry	Not specified
(3R,4R)-4-(Hydroxymethyl)oxan-3-ol (Analog 4)	Hydroxymethyl group (3R,4R stereochemistry)	C₆H₁₂O₃	132.16	Not provided	Organic synthesis, pharmaceuticals	≥95%

Structural and Functional Differences

Analog 1 shares the methylsulfanyl group with the target compound but incorporates a fluorophenol moiety.

Analog 2 replaces the phenyl group with a methanesulfonylpropyl chain, increasing bulkiness and polarity. This modification may reduce membrane permeability but improve solubility in polar solvents .

Analog 3 features an epoxide group, which is highly reactive and useful in crosslinking reactions or as a precursor for further functionalization .

Analog 4 demonstrates stereochemical specificity (3R,4R configuration) and a hydroxymethyl group, making it a chiral building block for asymmetric synthesis .

Physicochemical Properties

• Lipophilicity : The methylsulfanyl group in Analog 1 and the target compound likely enhances lipophilicity compared to the hydroxymethyl group in Analog 4, favoring blood-brain barrier penetration.
• Reactivity : Analog 3’s epoxide group confers high reactivity, whereas Analog 2’s sulfonyl group may stabilize the molecule against oxidation.

Research Findings and Limitations

While direct data on 4-(3-Methylsulfanylphenyl)oxan-4-ol are absent in the provided evidence, inferences from analogs suggest:

• Bioactivity : Methylsulfanyl and aryl groups may confer antimicrobial or enzyme-inhibitory properties, as seen in related sulfur-containing heterocycles .
• Synthetic Utility : The compound could act as a precursor for sulfoxide or sulfone derivatives, leveraging the methylsulfanyl group’s oxidizability.